molecular formula C9H7F3O2S B8365295 Benzoic acid, 3-mercapto-5-(trifluoromethyl)-, methyl ester

Benzoic acid, 3-mercapto-5-(trifluoromethyl)-, methyl ester

Cat. No.: B8365295
M. Wt: 236.21 g/mol
InChI Key: MVSWENSWTMHXLB-UHFFFAOYSA-N
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Description

Benzoic acid, 3-mercapto-5-(trifluoromethyl)-, methyl ester is a useful research compound. Its molecular formula is C9H7F3O2S and its molecular weight is 236.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H7F3O2S

Molecular Weight

236.21 g/mol

IUPAC Name

methyl 3-sulfanyl-5-(trifluoromethyl)benzoate

InChI

InChI=1S/C9H7F3O2S/c1-14-8(13)5-2-6(9(10,11)12)4-7(15)3-5/h2-4,15H,1H3

InChI Key

MVSWENSWTMHXLB-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=CC(=C1)S)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-trifluoromethyl-5-(2-trimethylsilanyl-ethylsulfanyl)-benzoic acid methyl ester (580 mg, 1.72 mmol) in tetrahydrofuran (15 mL) was added tetrabutylammonium fluoride (1M solution in tetrahydrofuran, 11.6 mL, 11.6 mmol) and the yellow solution was stirred at room temperature for 1 hour. The reaction mixture was poured on aqueous 1M hydrochloric acid (30 mL) and ethyl acetate (30 mL) and the layers were separated. The aqueous layer was extracted a second time with ethyl acetate (30 mL). The organic layers were washed with 30 mL brine, dried over magnesium sulfate, filtered and concentrated under vacuum. The compound was purified by silica gel chromatography on a 20 g column using a MPLC system (CombiFlash Companion, Isco Inc.) eluting with a gradient of n-heptane:ethyl acetate (100:0 to 0:100). Yellow solid (295 mg, 72%). MS (ESI−): m/z=235.01 ([M−H]−).
Name
3-trifluoromethyl-5-(2-trimethylsilanyl-ethylsulfanyl)-benzoic acid methyl ester
Quantity
580 mg
Type
reactant
Reaction Step One
Quantity
11.6 mL
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
reactant
Reaction Step Two

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